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Compound of Interest

Compound Name: FMOC-DL-3,3-diphenylalanine

Cat. No.: B1307662

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of FMOC-DL-3,3-diphenylalanine is paramount for laboratory
safety and environmental protection. This guide provides essential logistical and safety
information for the proper handling and disposal of this compound. Adherence to these
procedures will help your institution maintain a safe and compliant operational environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle FMOC-DL-3,3-diphenylalanine
with appropriate care. According to safety data sheets, this compound may be harmful if
swallowed and is very toxic to aquatic life with long-lasting effects[1][2]. Therefore, always wear
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. In case
of accidental contact, wash the affected area with soap and water[3]. If inhaled, move to an
area with fresh air[3].

Summary of Chemical and Safety Data

For quick reference, the following table summarizes key data for FMOC-DL-3,3-
diphenylalanine.
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Property Value Reference
Chemical Name Fmoc-DL-3,3-diphenylalanine [4]

CAS Number 201484-50-6 [41[5]
Molecular Formula C30H25NO4 [4]
Molecular Weight 463.5 g/mol [4]
Appearance White to off-white powder [4]

Warning. Harmful if swallowed.
Hazard Statements Very toxic to aquatic life with [1112114]

long lasting effects.

Storage Store at 0 - 8 °C. [4]

Step-by-Step Disposal Protocol

The recommended disposal method for FMOC-DL-3,3-diphenylalanine is through a licensed
chemical waste disposal company, often involving incineration[1]. Adhere to the following step-
by-step protocol to ensure safe and compliant disposal.

1. Waste ldentification and Segregation:

o Clearly label a dedicated waste container as "Hazardous Waste: FMOC-DL-3,3-
diphenylalanine”.

e Ensure that this waste is not mixed with other incompatible chemicals to prevent dangerous
reactions[6]. Store acids and bases separately[6].

2. Waste Accumulation:

o Collect all waste materials containing FMOC-DL-3,3-diphenylalanine, including
contaminated lab supplies (e.g., gloves, weighing paper), into the designated, properly
labeled container.

» Store the sealed waste container in a designated satellite accumulation area (SAA) that is
within the line of sight of where the waste is generated[7].
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3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

The disposal of chemical waste must be handled by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing[1].

4. Documentation:

Maintain accurate records of the amount of FMOC-DL-3,3-diphenylalanine waste
generated and the date of disposal. This documentation is crucial for regulatory compliance.

Important Considerations:

e Do not dispose of FMOC-DL-3,3-diphenylalanine down the drain or in regular trash, as it is
very toxic to aquatic life[1].

o Always consult your institution's specific chemical hygiene plan and local, state, and federal
regulations for any additional requirements[38][9][10].

o Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for
recycling or reconditioning[1].

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for FMOC-DL-3,3-
diphenylalanine.
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Caption: Disposal Workflow for FMOC-DL-3,3-diphenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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